Cas no 52420-80-1 ( )

• Product Name: &nbsp
• CAS No: 52420-80-1
• MF: C₁₉H₂₄N₄S₂
• MW: 372.550661087036
• CID: 936880
• PubChem ID: 3911831
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-[5-(phenylcarbamothioylamino)pentyl]thiourea
• AC1N05V4
• N',N'''-pentane-1,5-diylbis[1-phenyl(thiourea)]
• NSC138474
• NSC-138474
• 52420-80-1
• DTXSID30397915
• DS-014334
• N,N'-Pentane-1,5-diylbis[N'-phenyl(thiourea)]
• 3-Phenyl-1-[5-(phenylthiocarbamoylamino)pentyl]thiourea
•  

• Inchi： 1S/C19H24N4S2/c24-18(22-16-10-4-1-5-11-16)20-14-8-3-9-15-21-19(25)23-17-12-6-2-7-13-17/h1-2,4-7,10-13H,3,8-9,14-15H2,(H2,20,22,24)(H2,21,23,25)
• InChI Key： NWDCVSVUPSSRAM-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCCCNC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 372.14452
• Monoisotopic Mass: 372.14423913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 48.12
• LogP: 5.05770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas